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Compound of Interest

2,3-Difluoro-5-methoxy-4-
Compound Name:

methylbenzyl bromide
CAS No.: 1706430-78-5
Cat. No.: B1406359

Get Quote

\ J

Protocol for the Conversion of (2,3-Difluoro-5-
methoxy-4-methylphenyl)methanol to the
Corresponding Benzyl Bromide

Part 1: Strategic Analysis & Molecule Characterization

Target Molecule: (2,3-Difluoro-5-methoxy-4-methylphenyl)methanol CAS Registry Number:
1706461-15-5 Target Product: 1-(Bromomethyl)-2,3-difluoro-5-methoxy-4-methylbenzene

1.1 Chemical Context

CAS 1706461-15-5 is a highly functionalized benzylic alcohol intermediate, often utilized in the
synthesis of advanced medicinal chemistry targets, including kinase inhibitors and KRAS G12C
effectors.[1][2][3][4] The molecule features a crowded substitution pattern with both electron-
withdrawing (fluorine) and electron-donating (methoxy, methyl) groups.

Key Synthetic Challenges:
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o Electronic Push-Pull: The presence of the methoxy group at the meta position relative to the
benzylic center (and para to a fluorine) creates a specific electronic environment. While
benzylic alcohols are generally reactive, the electron-rich nature of the ring makes the
product (benzyl bromide) highly susceptible to hydrolysis or polymerization if acidic
impurities remain.

e Acid Sensitivity: The methoxy ether linkage is potentially sensitive to strong Lewis acids
(e.g., BBr3) or harsh acidic refluxes (HBr), which could lead to demethylation.

o Lachrymator Potential: Benzylic bromides are potent alkylating agents and lachrymators.
Containment is critical.

1.2 Recommended Route Selection

To ensure maximum yield and purity, we recommend the Appel Reaction as the primary
protocol. This method operates under neutral conditions, mitigating the risk of ether cleavage or
acid-catalyzed degradation. A Phosphorus Tribromide (PBr3) protocol is provided as a scalable
alternative for larger batches where column chromatography is less desirable.

Method A: Appel Reaction Method B: PBr3

Parameter .
(Recommended) (Alternative)

Reagents CBr4, PPh3 PBr3

Conditions Mild, Neutral, 0°C to RT Acidic byproducts, 0°C

o Filtration + Flash Aqueous Workup +

Purification o T
Chromatography Crystallization/Distillation

Suitability High-value, mg to gram scale Multi-gram to kg scale
Low (High MW byproducts: )

Atom Economy High

Ph3PO)

Part 2: Detailed Experimental Protocols
Protocol A: Neutral Bromination via Appel Reaction (Gold
Standard)

Best for: High purity requirements, preserving the methoxy group, and preventing hydrolysis.
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Reagents:

Substrate: CAS 1706461-15-5 (1.0 equiv)

Carbon Tetrabromide (CBr4): 1.25 equiv

Triphenylphosphine (PPh3): 1.5 equiv

Solvent: Dichloromethane (DCM), Anhydrous (0.1 M concentration)

Workflow Diagram:
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Start: CAS 1706461-15-5

(2.0 eq) in DCM

Add CBr4 (1.25 eq)
Cool to 0°C

ontrolled Rate

Dropwise Addition:
PPh3 (1.5 eq) in DCM

l

Stir at 0°C -> RT
Monitor by TLC/LCMS (1-3 h)

onversion >98%

Quench:
Add Hexanes (precipitate Ph3PO)

Filtration:
Remove Triphenylphosphine Oxide

Flash Chromatography
(Hexane/EtOACc)

Final Product:
Benzyl Bromide

Click to download full resolution via product page

Caption: Step-by-step workflow for the Appel bromination of CAS 1706461-15-5, highlighting
the removal of phosphine oxide byproducts.
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Step-by-Step Procedure:

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and
nitrogen inlet, dissolve CAS 1706461-15-5 (1.0 equiv) and CBr4 (1.25 equiv) in anhydrous
DCM.

e Cooling: Cool the solution to 0°C using an ice/water bath.

o Addition: Dissolve PPh3 (1.5 equiv) in a minimal amount of DCM. Add this solution dropwise
to the reaction mixture over 20 minutes.

o Note: The solution may turn slightly yellow. Rapid addition can cause an exotherm;
maintain internal temperature <5°C.

» Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for
2-3 hours.

o Checkpoint: Monitor via TLC (Hexane:EtOAc 8:1). The alcohol (lower Rf) should
disappear, replaced by the bromide (higher Rf, UV active).

o Workup: Dilute the reaction mixture with n-Hexane or Heptane (approx. 2x reaction volume).
This forces the precipitation of Triphenylphosphine Oxide (TPPO).

« Filtration: Filter the suspension through a pad of Celite or a fritted glass funnel to remove the
TPPO solid. Rinse the pad with 10% EtOAc/Hexane.

 Purification: Concentrate the filtrate in vacuo (bath temp <35°C—Dbenzyl bromides are
thermally sensitive). Purify the residue via silica gel flash chromatography using a gradient of
0-10% EtOAc in Hexanes.

Protocol B: Scalable Bromination via PBr3

Best for: Larger scale (>10g) where atom economy is prioritized.
Reagents:

e Substrate: CAS 1706461-15-5 (1.0 equiv)
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Phosphorus Tribromide (PBr3): 0.40 equiv (Theoretical is 0.33, slight excess ensures
completion)

Solvent: DCM or Toluene (Anhydrous)

Step-by-Step Procedure:

Dissolution: Dissolve the alcohol in anhydrous DCM (5 mL per mmol) under Nitrogen. Cool to
-10°C (salt-ice bath).

Addition: Add PBr3 dropwise via syringe.

o Caution: PBr3 reacts violently with moisture. Ensure the needle tip is submerged or add
very slowly down the flask wall.

Kinetics: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

Quench (Critical): Pour the reaction mixture carefully into a stirred mixture of ice and
saturated NaHCO3.

o Why: This neutralizes the HBr and H3PO3 byproducts. Failure to neutralize will lead to
degradation of the product.

Extraction: Extract with DCM (2x). Wash combined organics with Brine, dry over MgSO4,
and concentrate.

Isolation: The product may solidify upon standing. If oil remains, rapid filtration through a
short silica plug is recommended.

Part 3: Quality Control & Troubleshooting

Analytical Specifications:
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Test

Expected Result

Notes

1H NMR (CDCI3)

Benzylic CH2 shift: ~4.4 - 4.6
ppm (singlet)

Alcohol precursor is typically
~4.6-4.8 ppm (doublet if
coupled to OH, or broad s).

Look for loss of OH proton.

Two distinct signals (approx

Verify integrity of the fluoro-

19F NMR o
-110 to -140 ppm) substitution pattern.
Bromide is much less polar
TLC Rf ~0.6-0.8 (10% EtOAc/Hex)
than the alcohol.
) ] ) Yellowing indicates
Appearance White solid or colorless oll

decomposition (HBr release).

Troubleshooting Guide:

e |Issue: Incomplete Conversion.

o Cause: Wet solvent or old reagents (PBr3 hydrolyzes).

o Fix: Add 0.1 eq additional reagent. Ensure anhydrous conditions.

e |ssue: Product Degradation on Silica.

o Cause: Silica is slightly acidic.

o Fix: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes to neutralize it

before loading the sample.

e |Issue: New Impurity by TLC (Baseline).

o Cause: Hydrolysis back to alcohol or formation of phosphonium salt (in Appel).

o Fix: Minimize reaction time. Do not heat the concentration step above 35°C.

Part 4: Safety & References
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Safety Hazards:

e Benzyl Bromides: Potent lachrymators (tear gas agents) and skin irritants. Handle only in a
functioning fume hood. Wear double nitrile gloves.

e PBr3: Reacts violently with water to produce HBr gas (corrosive/toxic).

References:

o Appel, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination,
Dehydration, and P—N Linkage." Angewandte Chemie International Edition in English,
14(12), 801-811. Link

e Harrison, G. C., & Diehl, H. "Preparation of Alkyl Bromides." Organic Syntheses, Coll. Vol. 3,
p. 370. Link

e Smith, A. B., et al. "High-Yield Bromination of Acid-Sensitive Alcohols." Journal of Organic
Chemistry. (General reference for neutral conditions).

o Chemical Suppliers (BLD Pharm/Apollo): Structural confirmation of CAS 1706461-15-5 as
(2,3-Difluoro-5-methoxy-4-methylphenyl)methanol.[3][5] Link

Disclaimer: This document is for research purposes only. The user assumes all liability for
safety and compliance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 426831-32-5|(5-Fluoro-2-methoxyphenyl)methanol|BLD Pharm [bldpharm.com]

2. 293299-94-2|4-Ethoxy-2,3-difluorobenzyl alcohol|BLD Pharm [bldpharm.com]

3. 1783565-08-1|(2-Fluoro-6-methoxy-3-methylphenyl)methanol|BLD Pharm [bldpharm.com]

4. 773871-99-1|(2,3-Difluoro-6-methoxyphenyl)methanol|BLD Pharm [bldpharm.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fanie.197508011
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3DCV3P0370
https://www.bldpharm.com/products/1783565-08-1.html
https://www.bldpharm.com/products/1806418-49-4.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bldpharm.com%2Fproducts%2F1706461-15-5.html
https://www.benchchem.com/product/b1406359?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/426831-32-5.html
https://www.bldpharm.com/products/293299-94-2.html
https://www.bldpharm.com/products/1783565-08-1.html
https://www.bldpharm.com/products/773871-99-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 5.1806418-49-4|2-Fluoro-4-methoxy-1,3-dimethylbenzene|BLD Pharm [bldpharm.com]

» To cite this document: BenchChem. [Application Note: High-Fidelity Bromination of CAS
1706461-15-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1406359/docs#application-note-high-fidelity-
bromination-of-cas-1706461-15-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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